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Compound of Interest

Compound Name: Lauralkonium chloride

Cat. No.: B1674555

An In-depth Technical Guide to Lauralkonium Chloride

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of lauralkonium chloride. The information is intended for researchers,
scientists, and professionals in drug development, offering detailed data and methodologies.

Chemical Structure and Physicochemical Properties

Lauralkonium chloride is a quaternary ammonium salt that functions as an antimicrobial
agent and preservative.[1][2] Its structure consists of a central nitrogen atom covalently bonded
to four organic groups, and it exists in association with a chloride anion.

Below is a diagram of the chemical structure of lauralkonium chloride.
Caption: 2D Chemical Structure of Lauralkonium Chloride.

The physicochemical properties of lauralkonium chloride are summarized in the table below
for easy reference.
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Property Value Source(s)
Molecular Formula C29H44CINO2 [3]
Molecular Weight 474.1 g/mol [3]
CAS Number 19486-61-4 [3]
Appearance Solid [4]
Melting Point 60 °C [4]
Boiling Point 162.5°C [4]
Solubility Soluble in DMSO [5]

Mechanism of Action

The primary application of lauralkonium chloride is as an antimicrobial agent and
preservative.[1] Its mechanism of action is characteristic of quaternary ammonium compounds,
primarily involving the disruption of microbial cell membranes.

Antimicrobial Activity

The positively charged nitrogen atom of lauralkonium chloride interacts with the negatively
charged components of the microbial cell membrane, such as phospholipids and proteins. This
interaction disrupts the membrane's integrity, leading to the leakage of essential intracellular
components and ultimately cell death.

The following diagram illustrates the proposed antimicrobial mechanism of action.
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Antimicrobial Mechanism of Lauralkonium Chloride
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Caption: Proposed Antimicrobial Mechanism of Action.

Inhibition of Cholesterol Biosynthesis

Recent studies have indicated that lauralkonium chloride and other quaternary ammonium
compounds may act as direct inhibitors of cholesterol biosynthesis.[6][7] This off-target effect is
a subject of ongoing research, particularly concerning its toxicological implications. The
inhibition of specific enzymes in the cholesterol synthesis pathway can lead to the
accumulation of sterol intermediates and disruption of cellular functions.

The diagram below outlines the inhibition of the cholesterol biosynthesis pathway by
lauralkonium chloride.
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Caption: Inhibition of the Cholesterol Biosynthesis Pathway.

Experimental Protocols
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The quantification and analysis of lauralkonium chloride in various matrices are crucial for
quality control and research purposes. Several analytical techniques have been developed for
its determination.

lon-Pair In-Tube Solid-Phase Microextraction and
Capillary Liquid Chromatography

A specific method for the determination of lauralkonium chloride in water samples involves
ion-pair in-tube solid-phase microextraction followed by capillary liquid chromatography. While
the full experimental details are proprietary to the cited publication, the general workflow is
described below.

Methodology Overview:

o Sample Preparation: Aqueous samples are prepared, and an ion-pairing agent is added to
form a neutral complex with the positively charged lauralkonium chloride.

e In-Tube SPME: The sample is passed through a capillary tube coated with a suitable
sorbent. The neutral ion-pair is retained on the sorbent.

» Desorption: The retained analyte is desorbed using a small volume of an appropriate organic
solvent.

» Capillary LC Analysis: The desorbed sample is injected into a capillary liquid chromatography
system for separation and quantification.

o Detection: A suitable detector, such as a UV or mass spectrometry detector, is used for the
detection and quantification of lauralkonium chloride.

The following diagram provides a logical workflow for this analytical method.

Analytical Workflow for Lauralkonium Chloride

Sample Preparation In-Tube Solid-Phase q Capillary Liquid Detection I
GAqueous Sample + lon-Pairing Agent) I > l Microextraction I > l SelYEE P I > l Chromatography > (UVIMS) Qi
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Caption: General Analytical Workflow.

Concluding Remarks

Lauralkonium chloride is a well-established antimicrobial agent with a clear mechanism of
action involving membrane disruption. Emerging research into its effects on cholesterol
biosynthesis highlights the importance of continued investigation into the broader biological
activities of this compound. The analytical methodologies available allow for its precise
guantification, which is essential for its application in various fields. This guide provides a
foundational understanding for professionals working with lauralkonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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